8-(Isopentylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
8-(Isopentylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
303973-45-7
VCID:
VC0406949
InChI:
InChI=1S/C19H24N4O2S/c1-12(2)8-9-26-19-20-16-15(17(24)21-18(25)22(16)4)23(19)11-14-7-5-6-13(3)10-14/h5-7,10,12H,8-9,11H2,1-4H3,(H,21,24,25)
SMILES:
CC1=CC(=CC=C1)CN2C3=C(N=C2SCCC(C)C)N(C(=O)NC3=O)C
Molecular Formula:
C19H24N4O2S
Molecular Weight:
372.5g/mol
8-(Isopentylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 303973-45-7
Main Products
VCID: VC0406949
Molecular Formula: C19H24N4O2S
Molecular Weight: 372.5g/mol
| CAS No. | 303973-45-7 |
|---|---|
| Product Name | 8-(Isopentylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C19H24N4O2S |
| Molecular Weight | 372.5g/mol |
| IUPAC Name | 3-methyl-8-(3-methylbutylsulfanyl)-7-[(3-methylphenyl)methyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C19H24N4O2S/c1-12(2)8-9-26-19-20-16-15(17(24)21-18(25)22(16)4)23(19)11-14-7-5-6-13(3)10-14/h5-7,10,12H,8-9,11H2,1-4H3,(H,21,24,25) |
| Standard InChIKey | ZZLQBRIIVQQOHJ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)CN2C3=C(N=C2SCCC(C)C)N(C(=O)NC3=O)C |
| Canonical SMILES | CC1=CC(=CC=C1)CN2C3=C(N=C2SCCC(C)C)N(C(=O)NC3=O)C |
| PubChem Compound | 1016287 |
| Last Modified | Nov 11 2021 |
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